Cas no 2137748-73-1 (2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl-)

• Product Name: 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl-
• CAS No: 2137748-73-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5257530
• Update Time: 2025-06-30

2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl-

• Inchi： 1S/C9H14N2O/c1-6-5-7(2)11-9(12)8(6)3-4-10/h5H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： KDJKRAFCUVKECV-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC(C)=C1CCN

Additional information on 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl-

Introduction to 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- (CAS No. 2137748-73-1)

2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- (CAS No. 2137748-73-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- make it an attractive candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- consists of a pyridinone ring with a 3-(2-aminoethyl) substituent and two methyl groups at positions 4 and 6. The presence of the amino group on the ethyl chain imparts significant reactivity and functional versatility to the molecule. This structural arrangement allows for the formation of hydrogen bonds and other intermolecular interactions that are crucial for its biological activity.

Recent studies have highlighted the potential of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- has also shown promise as an antiviral agent. A study conducted by a team of researchers at the University of California demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, thereby reducing viral load and preventing further infection.

The anticancer potential of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- has also been explored in several preclinical studies. Research published in Cancer Research in 2020 revealed that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- could be a valuable lead compound for the development of new anticancer therapies.

The synthesis of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- has been well-documented in the literature. A common synthetic route involves the condensation of an appropriate aldehyde with a substituted pyridine followed by cyclization to form the pyridinone ring. The amino group on the ethyl chain can be introduced through subsequent alkylation or reductive amination steps. This synthetic approach allows for easy modification of the molecule's structure to optimize its biological activity and pharmacokinetic properties.

In terms of pharmacokinetics, preliminary studies have shown that 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is rapidly absorbed into the bloodstream following administration. The compound is metabolized primarily through hepatic enzymes and is excreted via both renal and biliary routes. These characteristics make it suitable for further development as an orally available therapeutic agent.

To further evaluate the safety and efficacy of 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl-, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are currently being conducted to assess its efficacy in treating specific conditions such as chronic inflammatory diseases and certain types of cancer.

In conclusion, 2(1H)-Pyridinone, 3-(2-aminoethyl)-4,6-dimethyl- (CAS No. 2137748-73-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.